Cas no 2034429-11-1 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide
• CAS No: 2034429-11-1
• MF: C₂₀H₁₅N₃O₄
• MW: 361.350804567337
• CID: 6349452
• PubChem ID: 122246946
• Update Time: 2025-05-20

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide
• F6573-8953
• 2-(1,3-dioxoisoindolin-2-yl)-N-((5-(furan-3-yl)pyridin-3-yl)methyl)acetamide
• AKOS032464263
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[5-(furan-3-yl)pyridin-3-yl]methyl}acetamide
• 2034429-11-1
• 2-(1,3-dioxoisoindol-2-yl)-N-[[5-(furan-3-yl)pyridin-3-yl]methyl]acetamide

• Inchi： 1S/C20H15N3O4/c24-18(11-23-19(25)16-3-1-2-4-17(16)20(23)26)22-9-13-7-15(10-21-8-13)14-5-6-27-12-14/h1-8,10,12H,9,11H2,(H,22,24)
• InChI Key： QSKRJXLKFJBEFU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC(NCC1C=NC=C(C2=COC=C2)C=1)=O)=O

Computed Properties

• Exact Mass: 361.10625597g/mol
• Monoisotopic Mass: 361.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 92.5Ų

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide

Professional Introduction to Compound with CAS No. 2034429-11-1 and Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide

Compound with the CAS number 2034429-11-1 and the product name 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a combination of isoindole and pyridine moieties, makes it a promising candidate for further investigation in drug discovery and development.

The isoindole core of the compound is particularly noteworthy, as it has been extensively studied for its role in various pharmacological contexts. Isoindole derivatives are known for their ability to interact with multiple biological targets, including enzymes and receptors involved in metabolic pathways. The presence of the 1,3-dioxo group further enhances the pharmacological potential of this compound by introducing additional reactive sites that can be exploited for modulating biological activity. This structural feature is often associated with compounds that exhibit inhibitory effects on certain enzymes, making it a valuable scaffold for drug design.

Moreover, the furan moiety at the 5-position of the pyridine ring adds another layer of complexity to the molecule. Furan derivatives are well-documented for their role in various therapeutic applications, including anti-inflammatory and anticancer agents. The combination of the furan and pyridine groups in this compound suggests potential interactions with a wide range of biological targets, which could lead to novel mechanisms of action. This makes the compound an attractive candidate for further exploration in the development of new pharmaceuticals.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting specific enzymes involved in cancer metabolism. The acetamide group in the compound's structure is particularly relevant in this context, as acetamides have been shown to exhibit inhibitory effects on various metabolic enzymes. Studies have demonstrated that compounds containing acetamide moieties can modulate key enzymes involved in glycolysis and fatty acid metabolism, which are often dysregulated in cancer cells. This suggests that 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-yl)pyridin-3-ylmethyl}acetamide may have therapeutic potential in oncology by targeting these metabolic pathways.

Recent research has also highlighted the importance of multitargeting strategies in drug development. The multifaceted nature of this compound, with its ability to interact with multiple biological targets, aligns well with this approach. By simultaneously modulating several key enzymes or receptors, such compounds can potentially achieve greater therapeutic efficacy while minimizing side effects. The structural features of 2034429-11-1, including its isoindole and pyridine components, make it a promising candidate for multitargeting drug design.

The synthesis and characterization of this compound have been a focus of several research groups due to its potential pharmacological properties. Advanced synthetic methodologies have been employed to construct the complex framework of the molecule while ensuring high purity and yield. Techniques such as multi-step organic synthesis, coupled with spectroscopic methods like NMR and mass spectrometry, have been crucial in determining the structural integrity and chemical properties of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{5-(furan-3-y l)pyridin -3 -y lmethyl}acetamide.

In vitro studies have begun to uncover the biological activity of this compound. Preliminary experiments suggest that it exhibits inhibitory effects on certain enzymes relevant to cancer metabolism. These findings are particularly exciting as they provide a foundation for further investigation into its potential as an anticancer agent. Additionally, the compound's interaction with other biological targets is being explored through various biochemical assays designed to assess its binding affinity and mechanism of action.

The integration of computational chemistry into drug discovery has significantly accelerated the process of identifying promising candidates like 2034429 -11 -1. Molecular modeling techniques have been employed to predict how this compound might interact with its target proteins at an atomic level. These simulations provide valuable insights into binding modes and can guide modifications to enhance potency and selectivity. By leveraging computational tools alongside experimental data, researchers can more efficiently navigate the complex landscape of drug design.

The potential therapeutic applications of this compound extend beyond oncology. Its unique structural features suggest that it may also have utility in treating other diseases characterized by metabolic dysregulation or inflammation-related pathways. Further research is needed to fully elucidate its spectrum of activity and explore new indications where it might be beneficial.

As our understanding of disease mechanisms continues to evolve, so too does our approach to drug development. Compounds like 2-(1 , 3 -dioxo - 2 , 3 -dihydro - 1 H - isoindol - 2 - yl ) - N - { 5 -( furan - 3 - y l ) py ridin e - 3 - ylmethyl }acetamide represent a testament to innovation in pharmaceutical chemistry by combining multiple pharmacophores into a single molecule capable o f interacting with multiple targets simultaneously . This multitargeting approach holds great promise for addressing complex diseases through more holistic therapeutic strategies .